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Compound of Interest

Compound Name: Arochlor 1232

Cat. No.: B1148551

A comprehensive overview of the chemical properties, toxicological profile, and analytical
methodologies for the polychlorinated biphenyl (PCB) mixture, Aroclor 1232.

This technical guide provides an in-depth analysis of Aroclor 1232, a commercial mixture of
polychlorinated biphenyls (PCBs). Designed for researchers, scientists, and drug development
professionals, this document synthesizes critical information regarding its chemical identity,
historical applications, environmental persistence, toxicological implications, and the analytical
techniques employed for its detection and quantification.

Chemical Identity and Synonyms

Aroclor 1232 is a complex mixture of chlorinated biphenyl congeners. The nomenclature "1232"
indicates a biphenyl backbone (the "12") and an approximate chlorine content of 32% by
weight[1][2]. This specific formulation was manufactured by Monsanto and saw widespread use
in industrial applications before the environmental and health risks associated with PCBs led to
a global ban on their production.

The Chemical Abstracts Service (CAS) number for Aroclor 1232 is 11141-16-5[3][4][5]. Due to
its complex nature as a mixture, it is often referred to by several synonyms in scientific
literature and regulatory documents.

Table 1: Synonyms and Identifiers for Aroclor 1232
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Identifier Value
CAS Number 11141-16-5[3][4][5]
PCB-1232, Polychlorinated biphenyl (32% ClI),
Synonyms )
Chlorodiphenyl (32% CI)[3][5]
EPA Registry Name Aroclor 1232[5]
DOT Hazard Class Class 9[3]
UN/NA Number 2315[3]

Physicochemical Properties

Aroclor 1232 is characterized as a colorless to light yellow liquid[2]. Its physical and chemical
properties are dictated by the distribution of its constituent PCB congeners. Key properties
include high thermal stability, chemical inertness, and low flammability, which made it an ideal
candidate for its historical industrial applications.

Table 2: Physicochemical Properties of Aroclor 1232

Property Value

Appearance Colorless to light yellow liquid[2]
Chlorine Content Approximately 32% by weight[2]
Water Solubility Insoluble[3]

Boiling Point 68 - 70 °C[4]

Melting Point -95 °C[4]

Flash Point -14.8 °F (-26 °C)[4]

The hydrophobicity and resistance to degradation of Aroclor 1232 are significant contributors to
its environmental persistence and tendency to bioaccumulate in food chains[2].

Toxicological Profile and Health Effects
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The toxicity of Aroclor 1232, like other PCB mixtures, is a function of its specific congener
composition. Some congeners within the mixture can exert dioxin-like toxicities. Research
indicates that Aroclor 1232 poses significant health risks, including potential carcinogenic
effects[2][4].

Exposure to Aroclor 1232 can occur through various routes, including inhalation, dermal
contact, and ingestion. Studies have shown that inhalation of semi-volatile congeners present
in Aroclor 1232 can lead to transgenerational behavioral toxicities in animal models[6][7]. The
mixture is suspected to be a reproductive hazard and may cause narcotic effects, respiratory
tract irritation, and is considered a possible cancer hazard[4]. The median lethal doses (LD50)
for single dermal applications of Aroclor 1232 in rabbits are reported to be between 1,260 and
2,000 mg/kg[8].

The evaluation of health effects is complex due to variations in congener distribution between
different lots of commercial PCBs and the presence of toxic impurities such as chlorinated
dibenzofurans (CDFs)[8].

Analytical Methodologies for Detection and
Quantification

The accurate detection and quantification of Aroclor 1232 in environmental and biological
matrices are crucial for risk assessment and remediation efforts. Historically, gas
chromatography with electron capture detection (GC-ECD) has been the standard method[9].
However, the identification of Aroclors by GC-ECD can be subjective and prone to interference,
relying on pattern matching of chromatograms[10].

Modern analytical techniques offer greater selectivity and sensitivity. Gas chromatography-
tandem mass spectrometry (GC-MS/MS) has emerged as a powerful tool for the positive
identification and quantification of Aroclors, even in complex mixtures and matrices[9][11]. This
method provides legally defensible data by ensuring that the mass spectral transitions are
clearly defined[11].

Standard Operating Procedure: Aroclor Analysis by GC-
MS/MS
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The following protocol outlines a general workflow for the analysis of Aroclor 1232 in
environmental samples, based on principles from EPA Method 8082A and advancements in
GC-MS/MS technology[9][12].

1. Sample Extraction:

e Solid Matrices (e.g., soil, sediment): Employ Soxhlet extraction (EPA Method 3540C) or
pressurized fluid extraction (EPA Method 3545A).

e Aqueous Matrices (e.g., water): Use liquid-liquid extraction with a suitable solvent like
hexane (EPA Method 3510C).

2. Extract Cleanup:

o To remove interfering co-extractable compounds, a cleanup step is essential. This can be
achieved using techniques such as adsorption chromatography with silica gel or Florisil (EPA
Method 3620C, 3630C).

3. Instrumental Analysis (GC-MS/MS):

o Gas Chromatograph: Utilize a high-resolution capillary column suitable for PCB congener
separation.

e Mass Spectrometer: Operate in Multiple Reaction Monitoring (MRM) mode for high
selectivity and sensitivity.

o Calibration: Prepare a multi-level calibration curve using a certified Aroclor 1232 standard.

o Quantification: Identify and quantify Aroclor 1232 by comparing the retention times and peak
patterns of the sample to the calibration standards[13].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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